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Compound of Interest

Compound Name: FIDAS-5

Cat. No.: B2515396 Get Quote

Introduction

FIDAS-5 is a potent and orally active small molecule inhibitor of methionine S-

adenosyltransferase 2A (MAT2A), with an IC50 of 2.1 μM.[1][2][3][4][5][6] It functions by

competitively inhibiting the binding of S-adenosylmethionine (SAM) to MAT2A, thereby

disrupting one-carbon metabolism.[1][2][4][7] This inhibitory action leads to reduced levels of

SAM and S-adenosylhomocysteine (SAH) in cells, which in turn can suppress cancer cell

proliferation.[2][3][5] For instance, at a concentration of 3 μM, FIDAS-5 has been shown to

significantly inhibit the proliferation of LS174T colorectal cancer cells.[2][7] Given its

mechanism of action and anti-proliferative effects, FIDAS-5 is a valuable tool for cancer

research and drug development. Proper preparation of stock solutions is critical for obtaining

reliable and reproducible results in cell culture experiments. These application notes provide a

detailed protocol for the preparation, storage, and handling of FIDAS-5 stock solutions.

Mechanism of Action Overview

FIDAS-5 targets a key enzyme in the methionine cycle, MAT2A. This enzyme is responsible for

synthesizing S-adenosylmethionine (SAM), the primary methyl group donor for a wide range of

cellular methylation reactions that are crucial for the regulation of epigenetics, protein function,

and metabolism. By inhibiting MAT2A, FIDAS-5 effectively depletes the cellular pool of SAM,

which can lead to cell cycle arrest and apoptosis in cancer cells that are dependent on this

metabolic pathway.
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Simplified signaling pathway of FIDAS-5 action.

Quantitative Data Summary
For consistent experimental outcomes, it is essential to be aware of the physicochemical

properties of FIDAS-5. The following table summarizes key quantitative data for the preparation

of stock solutions.
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Property Value Source(s)

Molecular Weight 261.72 g/mol [1][2][3][6]

CAS Number 1391934-98-7 [1][2][4]

Appearance Light yellow to yellow solid [2][7]

Purity >98% (HPLC) [5]

Solubility in DMSO ≥100 mg/mL (≥382.09 mM) [1][2][3]

Solubility in Ethanol 52 mg/mL [1]

Solubility in Water Insoluble [1]

Recommended Solvent
Anhydrous, high-purity

Dimethyl Sulfoxide (DMSO)
[8][9]

Storage of Solid
3 years at -20°C or 2 years at

4°C
[1][3]

Storage of Stock Solution
1 year at -80°C in solvent or 1

month at -20°C in solvent
[1][3]

Experimental Protocols
Materials:

FIDAS-5 powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or cryovials

Sterile, filtered pipette tips

Vortex mixer

Optional: Water bath or sonicator

Protocol for Preparing a 10 mM FIDAS-5 Stock Solution:
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Pre-handling of FIDAS-5 Powder: Before opening the vial, centrifuge it briefly to ensure that

all the powder is collected at the bottom. This is particularly important for small quantities that

may be present as a thin film on the walls of the vial.

Calculating the Required Amount of DMSO:

To prepare a 10 mM stock solution from 1 mg of FIDAS-5 (MW: 261.72 g/mol ), the

required volume of DMSO can be calculated as follows:

Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) * Concentration (mol/L))

Volume (L) = 0.001 g / (261.72 g/mol * 0.010 mol/L) = 0.00038209 L

Volume (µL) = 382.09 µL

Therefore, add 382.09 µL of anhydrous DMSO to 1 mg of FIDAS-5 powder to obtain a 10

mM stock solution.

Dissolving FIDAS-5:

Carefully add the calculated volume of anhydrous DMSO to the vial containing the FIDAS-
5 powder.

Cap the vial tightly and vortex thoroughly until the powder is completely dissolved.

If dissolution is difficult, brief sonication or warming in a water bath at a temperature not

exceeding 37°C may aid in solubilization.[9] However, it is important to note that FIDAS-5
is reported to be unstable in solution, so prolonged heating should be avoided.[2][7]

Sterilization:

For cell culture applications, it is crucial to maintain sterility. If the stock solution is

prepared under non-sterile conditions, it can be sterilized by passing it through a 0.22 µm

syringe filter. Ensure that the filter material is compatible with DMSO.

Aliquoting and Storage:
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To avoid repeated freeze-thaw cycles, which can degrade the compound, it is highly

recommended to aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes or cryovials.[8]

Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-term

storage (up to 1 month).[1][3]

Preparation of Working Solutions for Cell Culture:

Thawing the Stock Solution: Thaw a single aliquot of the FIDAS-5 stock solution at room

temperature.

Dilution:

Dilute the stock solution directly into pre-warmed cell culture medium to achieve the

desired final concentration. For example, to prepare 1 mL of cell culture medium with a

final FIDAS-5 concentration of 3 µM from a 10 mM stock solution, add 0.3 µL of the stock

solution to 999.7 µL of medium.

It is crucial to ensure that the final concentration of DMSO in the cell culture medium is

kept to a minimum, typically below 0.1% to 0.5%, to avoid solvent-induced cytotoxicity.[8]

[10][11] Always include a vehicle control (medium with the same final concentration of

DMSO) in your experiments.[8]

Fresh Preparation: Due to the instability of FIDAS-5 in solution, it is strongly recommended

to prepare fresh working solutions for each experiment.[2][7]
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FIDAS-5 Stock Solution Preparation Workflow

Start

Weigh FIDAS-5 Powder or Use Pre-weighed Vial

Calculate Required DMSO Volume for Desired Stock Concentration (e.g., 10 mM)

Add Anhydrous DMSO to FIDAS-5 Powder

Vortex/Sonicate to Dissolve

Optional: Sterile Filter (0.22 µm)

Aliquot into Single-Use Tubes

Store at -80°C (long-term) or -20°C (short-term)

End
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Workflow for preparing FIDAS-5 stock solutions.
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Safety Precautions:

FIDAS-5 is for research use only and not for human or veterinary use.[5]

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses, when handling the compound and its solutions.

Handle DMSO with care, as it can facilitate the absorption of other chemicals through the

skin.

All procedures should be performed in a sterile environment, such as a laminar flow hood, to

prevent contamination of cell cultures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes: Preparation of FIDAS-5 Stock
Solutions for Cell Culture Experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2515396#how-to-prepare-fidas-5-stock-solutions-for-
cell-culture-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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